N1-((1-isopropylpiperidin-4-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide

• IUPAC Name: N'-(3-methylsulfanylphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C18H27N3O2S/c1-13(2)21-9-7-14(8-10-21)12-19-17(22)18(23)20-15-5-4-6-16(11-15)24-3/h4-6,11,13-14H,7-10,12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key: MKPXRSSFXHBKLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C(=O)NC2=CC(=CC=C2)SC
• Molecular Formula: C18H27N3O2S
• Molecular Weight: 349.5 g/mol

Description

The compound “N1-((1-isopropylpiperidin-4-yl)methyl)-N2-(3-(methylthio)phenyl)oxalamide” is a complex organic molecule. It contains an isopropylpiperidin-4-yl group, a methylthiophenyl group, and an oxalamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The isopropylpiperidin-4-yl group would likely form a cyclic structure, while the 3-(methylthio)phenyl group would form a benzene ring with a methylthio substituent.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The oxalamide group could potentially undergo hydrolysis, while the methylthio group on the phenyl ring could potentially be oxidized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its structure and functional groups. For example, the presence of the oxalamide group could potentially make it polar and capable of forming hydrogen bonds.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. It could potentially interact with biological targets in a manner determined by its structure and functional groups.

Future Directions

The future research directions for this compound would depend on its biological activity and potential applications. It could potentially be studied for its interactions with biological targets, its potential therapeutic effects, or its chemical properties.